Cas no 1398504-09-0 (1-(But-3-en-2-yloxy)-2-methylpropan-2-ol)

• Product Name: 1-(But-3-en-2-yloxy)-2-methylpropan-2-ol
• CAS No: 1398504-09-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5694054
• PubChem ID: 71742284
• Update Time: 2023-10-14

1-(But-3-en-2-yloxy)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(BUT-3-EN-2-YLOXY)-2-METHYLPROPAN-2-OL
• DTXSID001212664
• 1398504-09-0
• 2-Propanol, 2-methyl-1-[(1-methyl-2-propen-1-yl)oxy]-
• 1-(But-3-en-2-yloxy)-2-methylpropan-2-ol

• Inchi： 1S/C8H16O2/c1-5-7(2)10-6-8(3,4)9/h5,7,9H,1,6H2,2-4H3
• InChI Key： NJYADDCPOMXFAT-UHFFFAOYSA-N
• SMILES： O(C(C=C)C)CC(C)(C)O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 196.1±15.0 °C(Predicted)
• pka: 14.48±0.29(Predicted)